1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol

Specification

• Molecular Formula: C20H20BrNO4S
• Molecular Weight: 450.3 g/mol
• IUPAC Name: N-[2-(6-bromo-2-hydroxynaphthalen-1-yl)-4-methoxy-3,5-dimethylphenyl]methanesulfonamide
• Standard InChI: InChI=1S/C20H20BrNO4S/c1-11-9-16(22-27(4,24)25)18(12(2)20(11)26-3)19-15-7-6-14(21)10-13(15)5-8-17(19)23/h5-10,22-23H,1-4H3
• Standard InChI Key: KVCVPLKXCOJGQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1OC)C)C2=C(C=CC3=C2C=CC(=C3)Br)O)NS(=O)(=O)C

Introduction

1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol is a complex organic compound featuring a naphthalene ring structure with multiple functional groups, including a bromine atom, an alcohol group, a sulfonamide moiety, and a methoxy group on the phenyl ring. The compound has a chemical formula of C20H20BrNO4S and a CAS number of 34129-36-7, although some sources may list it under a different CAS number due to variations in the bromination position on the naphthalene ring.

Synthesis and Reactivity

The synthesis of 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol involves multiple steps, typically starting with the preparation of the naphthalene core and subsequent introduction of the bromine, alcohol, sulfonamide, and methoxy groups. The reactivity of this compound is influenced by its functional groups, which can participate in various chemical reactions such as substitution, elimination, and condensation reactions.

Potential Applications

Given its complex structure and functional groups, 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol may have potential applications in:

• Medicinal Chemistry: The sulfonamide group is known for its role in drug development, particularly in antibacterial and anticancer agents.

• Material Sciences: The compound's unique structure could be useful in the development of new materials with specific optical or electrical properties.

Similar Compounds

Several compounds share structural similarities with 1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-6-bromonaphthalen-2-ol, including:

Compound Name	CAS Number	Structural Features
1-(6-(Methylsulfonamido)-3-methoxy-2,4-dimethylphenyl)-7-bromonaphthalen-2-ol	1832514-12-1	Similar naphthalene core with different bromination
N-(4-Bromophenyl)methanesulfonamide	4284-50-8	Contains a sulfonamide but lacks the naphthalene structure
1-(4-Isopropylphenyl)piperidin-4-one	1016843-86-9	Different core structure but similar functional groups